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Compound of Interest

Compound Name: WBC100

Cat. No.: B10861043

Essential Safety and Handling Guide for
WBC100

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the potent and selective c-Myc inhibitor, WBC100. Our goal is to
furnish laboratory personnel with the necessary information to ensure safety and maintain
compound integrity, thereby fostering a trusted partnership in your research endeavors.

l. Personal Protective Equipment (PPE)

Given that WBC100 is a potent laboratory compound, stringent adherence to PPE protocols is
mandatory to prevent exposure. While a specific Occupational Exposure Limit (OEL) for
WBC100 has not been established, a conservative approach is recommended, treating it as a
high-potency agent.

A. Engineering Controls: The First Line of Defense

Primary containment through engineering controls is crucial. All handling of powdered WBC100
and initial solution preparation should be conducted in a certified chemical fume hood, a
ventilated balance enclosure, or a glove box to minimize inhalation risk.

B. Recommended PPE
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The following table summarizes the recommended PPE for handling WBC100 in both solid and

solution forms.

Glove

Eye

Respiratory

Task ] ) Lab Coat ) Other
Requirement  Protection Protection
) Disposable, NIOSH- )
_ Chemical _ Disposable
Handling Double- back-closing approved
_ _ _ safety _ sleeve covers
Solid gloving with gown with N95 or
o goggles and i o ] and shoe
WBC100 nitrile gloves ) tight-fitting higher-rated
a face shield , covers
cuffs respirator
Handling Double- ) ) Required if
) ) ) Chemical Chemical-
WBC100 in gloving with ] not handled
o safety resistant lab ) N/A
DMSO nitrile or butyl in a fume
_ goggles coat or gown
Solution rubber gloves hood

C. Glove Selection and Breakthrough Times

WBC100 is often dissolved in Dimethyl Sulfoxide (DMSO). It is critical to select gloves that are

resistant to DMSO to prevent the absorption of WBC100 through the skin. The following table

provides general breakthrough time data for common glove materials when in contact with

DMSO. Note: Breakthrough times can vary by manufacturer and glove thickness. Always

consult the manufacturer's specific chemical resistance data.

Typical Breakthrough Time

Glove Material Rating
(DMSO)
Nitrile 15 - 60 minutes Good for splash protection
Latex 90 - 120 minutes Good
Butyl Rubber > 480 minutes Excellent
Neoprene > 480 minutes Excellent

Il. Procedural Workflow for Handling WBC100
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The following diagram outlines the standard operating procedure for the safe handling of
WBC100, from receiving the compound to its final disposal.

-
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Compound Handling

Receiving and Unpacking

Weighing Solid Compound

Dissolving in Solvent (e.g., DMSO)

Experimental Use

[Perform Experimena

Cleanup and Disposal

4 )

Decontaminate Surfaces and Equipment

Dispose of Waste

Doff PPE

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10861043?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

Click to download full resolution via product page
Caption: Procedural workflow for safe handling of WBC100.

lll. Experimental Protocols

A. Preparation of a 10 mM Stock Solution of WBC100 in DMSO

o Preparation: Don all required PPE as specified in the table above. Prepare the workspace
within a chemical fume hood by laying down absorbent, plastic-backed pads.

» Weighing: Tare a clean, sterile microcentrifuge tube on a calibrated analytical balance.
Carefully add the desired amount of solid WBC100 to the tube using a chemical spatula.
Record the exact weight.

¢ Dissolution: Using a calibrated micropipette, add the appropriate volume of anhydrous
DMSO to the microcentrifuge tube to achieve a 10 mM concentration. The molecular weight
of WBC100 is 459.53 g/mol .

e Mixing: Vortex the solution until the WBC100 is completely dissolved.

o Storage: Aliquot the stock solution into smaller, clearly labeled, and tightly sealed vials to
minimize freeze-thaw cycles. Store at -20°C or -80°C for long-term stability.

B. Disposal Plan

Proper disposal of WBC100 and associated waste is critical to prevent environmental
contamination and accidental exposure.
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Waste Type Disposal Procedure

Collect in a clearly labeled, sealed container for

Solid WBC100 Waste )
hazardous chemical waste.

Collect in a designated, sealed container for
WBC100 in DMSO Solution halogen-free organic solvent waste. Do not
dispose of down the drain.[1]

Dispose of in a designated hazardous waste

Contaminated Labware (e.g., pipette tips, tubes) )
container.

Double-bag and dispose of as hazardous

Contaminated PPE (gloves, gown, etc.) )
chemical waste.

All waste must be disposed of through your institution's hazardous waste management

program.

IV. Signaling Pathway of WBC100-Mediated c-Myc
Degradation

WBC100 acts as a molecular glue, inducing the degradation of the oncoprotein c-Myc. The

diagram below illustrates this signaling pathway.
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Caption: WBC100-mediated degradation of c-Myc protein.

By adhering to these safety guidelines and operational procedures, researchers can handle
WBC100 with confidence, ensuring both personal safety and the integrity of their experimental

outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling WBC100].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10861043#personal-protective-equipment-for-
handling-wbc100]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://naturtotalshop.com/en/dmso-entsorgung/
https://www.benchchem.com/product/b10861043#personal-protective-equipment-for-handling-wbc100
https://www.benchchem.com/product/b10861043#personal-protective-equipment-for-handling-wbc100
https://www.benchchem.com/product/b10861043#personal-protective-equipment-for-handling-wbc100
https://www.benchchem.com/product/b10861043#personal-protective-equipment-for-handling-wbc100
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10861043?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

